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Compound of Interest

1,3-Bis(DI-tert-
Compound Name:

butylphosphino)propane

Cat. No.: B055799

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1,3-
Bis(di-tert-butylphosphino)propane, a bidentate phosphine ligand. The information is
curated for researchers, scientists, and professionals in drug development who utilize such
compounds in catalysis and synthesis.

Core Physical Properties

1,3-Bis(di-tert-butylphosphino)propane, with the chemical formula C19H42P2, is a key
organophosphorus compound.[1] Its utility in various chemical reactions necessitates a
thorough understanding of its physical characteristics. A summary of its key physical properties
is presented in the table below.
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Property Value Source

Molecular Formula C19H42P2 [1]

Molecular Weight 332.5 g/mol [1]

Appearance White to off-white solid inferred from similar
compounds

Melting Point 35-37 °C

Boiling Point 379.2 £ 25.0 °C (Predicted) [2]

Solubility Insoluble in water (calculated) [3]

XLogP3 6.86 (Calculated) [2]

Experimental Protocols
Determination of Melting Point for Air-Sensitive Solids

Given the air-sensitive nature of many phosphine ligands, determining their melting point
requires specific handling to prevent oxidation, which can lead to inaccurate measurements.
The following is a general protocol for determining the melting point of an air-sensitive solid like
1,3-Bis(di-tert-butylphosphino)propane using a capillary melting point apparatus under an
inert atmosphere.

Materials:

¢ Melting point apparatus

o Glass capillaries (sealed at one end)
e Schlenk line or glovebox

» Nitrogen or Argon gas (high purity)

¢ The air-sensitive compound

e Spatula
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Procedure:

 Inert Atmosphere Preparation: All manipulations of the air-sensitive compound should be
performed under an inert atmosphere. This can be achieved in a glovebox or on a Schlenk
line.

e Sample Preparation:

o Inside the glovebox or under a positive pressure of inert gas, finely crush a small amount
of the solid sample.

o Load the finely crushed sample into the open end of a glass capillary tube to a height of 2-
3 mm.

o Tap the sealed end of the capillary gently on a hard surface to pack the sample tightly at
the bottom.

o Sealing the Capillary (Optional but Recommended):

o If the compound is particularly sensitive or volatile, the capillary can be flame-sealed under
a stream of inert gas. This is done by carefully heating the open end of the capillary with a
small flame until it melts and seals.

¢ Melting Point Measurement:
o Place the prepared capillary tube into the heating block of the melting point apparatus.

o Heat the sample at a steady rate (e.g., 1-2 °C per minute) to get an approximate melting
point.

o For a more accurate measurement, repeat the process with a fresh sample, heating
rapidly to about 10-15 °C below the approximate melting point, and then reducing the
heating rate to 0.5-1 °C per minute.

o Record the temperature at which the first droplet of liquid appears (the onset of melting)
and the temperature at which the entire sample becomes a clear liquid (the completion of
melting). This range is the melting point of the compound.
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Visualizations
Synthesis Workflow of 1,3-Bis(di-tert-
butylphosphino)propane

The following diagram illustrates a typical synthetic route for 1,3-Bis(di-tert-
butylphosphino)propane, adapted from the synthesis of similar diphosphine ligands. The
process involves the reaction of a dihalopropane with a phosphide anion.
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Synthesis of 1,3-Bis(di-tert-butylphosphino)propane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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